Cas no 197079-02-0 (1-Methyl-1H-pyrazole-5-carbohydrazide)

• Product name: 1-Methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 197079-02-0
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD00463985
• CID: 117043
• PubChem ID: 7020600

1-Methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-5-carboxylicacid, 1-methyl-, hydrazide
• 1-methylpyrazole-5-carbohydrazide
• AC1ODTHJ
• CTK0H1551
• MolPort-000-161-662
• SBB021091
• SureCN7899244
• 2-methylpyrazole-3-carbohydrazide
• 2-methyl-3-pyrazolecarbohydrazide
• 1-methyl-1H-pyrazole-5-carbohydrazide(SALTDATA: FREE)
• 1H-Pyrazole-5-carboxylicacid,1-methyl-,hydrazide(9CI)
• AKOS000305736
• EN300-228856
• 2-Methyl-2H-pyrazole-3-carboxylic acid hydrazide
• MFCD00463985
• SB86392
• 2-methyl-2 h-pyrazole-3-carboxylic acid hydrazide
• CS-0300550
• 197079-02-0
• DTXSID30427261
• SCHEMBL7899244
• FT-0715465
• SY362616
• DA-08603
• BBL014362
• STK299437
• ALBB-002737
• G67683

• MDL： MFCD00463985
• Inchi： InChI=1S/C5H8N4O/c1-9-4(2-3-7-9)5(10)8-6/h2-3H,6H2,1H3,(H,8,10)
• InChI Key： VLWFAOHNVSOWJK-UHFFFAOYSA-N
• SMILES： CN1C(=CC=N1)C(=O)NN

Computed Properties

• Exact Mass: 140.07
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of 1-Methyl-1H-pyrazole-5-carbohydrazide (CAS No. 197079-02-0): Properties, Applications, and Research Insights

1-Methyl-1H-pyrazole-5-carbohydrazide (CAS No. 197079-02-0) is a specialized organic compound belonging to the pyrazole derivative family. Its molecular structure features a carbohydrazide functional group attached to a 1-methylpyrazole core, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's unique heterocyclic framework and hydrazide moiety have garnered significant attention in recent years, particularly in the development of novel bioactive molecules.

In the context of current research trends, 1-Methyl-1H-pyrazole-5-carbohydrazide is frequently explored for its potential in drug discovery and medicinal chemistry. Scientists are investigating its role as a building block for kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The compound's structural adaptability allows for modifications that enhance binding affinity and selectivity, addressing common challenges in small-molecule therapeutics.

From a synthetic chemistry perspective, CAS No. 197079-02-0 serves as a valuable precursor for constructing N-heterocyclic scaffolds. Its reactive hydrazide group enables condensation reactions with aldehydes or ketones, facilitating the synthesis of pyrazole-based hydrazones. These derivatives are increasingly studied for their antioxidant and antimicrobial properties, aligning with global efforts to combat antibiotic resistance—a topic dominating scientific discourse and public health priorities.

The compound's physicochemical properties further underscore its utility. With a molecular formula of C₅H₈N₄O and a molar mass of 140.14 g/mol, 1-Methyl-1H-pyrazole-5-carbohydrazide exhibits moderate solubility in polar solvents like DMSO and methanol, which is critical for high-throughput screening applications. Researchers emphasize its stability under ambient conditions, though storage recommendations typically suggest cool, dry environments to prevent hydrolysis of the hydrazide group.

Industry professionals and academic researchers frequently search for "synthesis methods for 1-Methyl-1H-pyrazole-5-carbohydrazide" or "biological activity of pyrazole carbohydrazides," reflecting growing interest in its practical applications. Recent patents highlight its incorporation into crop protection agents, where its chelation properties help mitigate metal toxicity in plants—an emerging solution for sustainable agriculture amidst climate change challenges.

Quality control protocols for CAS No. 197079-02-0 emphasize HPLC purity analysis and spectroscopic characterization (IR, NMR, MS). These procedures ensure batch-to-batch consistency, particularly when the compound is used in preclinical studies. The demand for high-purity pyrazole derivatives has surged with advancements in combinatorial chemistry, where precise molecular structures are paramount for structure-activity relationship (SAR) analyses.

Environmental and safety assessments of 1-Methyl-1H-pyrazole-5-carbohydrazide indicate low ecotoxicity, positioning it favorably compared to traditional heterocyclic compounds containing heavy metals. This aligns with the green chemistry movement and regulatory shifts toward benign-by-design molecules—a key consideration for manufacturers responding to REACH regulations and similar frameworks.

Future research directions may explore its coordination chemistry with transition metals for catalytic applications, or its potential in supramolecular assemblies for material science. As computational drug design tools become more sophisticated, in silico studies of this compound's pharmacophore features could unlock new therapeutic avenues, particularly in neurological disorders where pyrazole motifs show promise.